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Compound of Interest

Compound Name: Bis(2-hexyldecyl) adipate

Cat. No.: B15466299

Disclaimer: Publicly available analytical data specifically for Bis(2-hexyldecyl) adipate is
limited. The following application notes and protocols are based on established methods for the
closely related and structurally similar compound, Bis(2-ethylhexyl) adipate (DEHA). These
methodologies provide a strong starting point for the characterization of Bis(2-hexyldecyl)
adipate, with the understanding that minor modifications to experimental parameters may be
necessary to account for differences in molecular weight and chromatographic retention times.

Introduction

Bis(2-hexyldecyl) adipate is a high molecular weight branched-chain diester. As a plasticizer,
it is expected to impart flexibility, low-temperature resistance, and durability to various
polymers.[1] Accurate and comprehensive characterization is crucial for its application in
research, drug development, and material science to ensure purity, consistency, and
performance. These application notes provide detailed protocols for the analytical
characterization of Bis(2-hexyldecyl) adipate using chromatographic, spectroscopic, and
thermal analysis techniques.

Physicochemical Properties

The physicochemical properties of Bis(2-hexyldecyl) adipate are essential for its handling,
formulation, and quality control. The following table summarizes the expected properties, with
data for the analogue Bis(2-ethylhexyl) adipate provided for reference.
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Value (for Bis(2-ethylhexyl)
Property . Reference
adipate as an analogue)

Molecular Formula C38H7404
Molecular Weight 595.0 g/mol
Clear, colorless to pale yellow
Appearance o [1]
oily liquid
N ) > 200 °C at 1 mmHg
Boiling Point .
(estimated)
Melting Point < -50 °C (estimated)
) ~0.91 g/mL at 20 °C
Density .
(estimated)
Refractive Index ~1.45 at 20 °C (estimated)

- Insoluble in water; soluble in
Solubility ] [1]
organic solvents

Chromatographic Analysis

Chromatographic techniques are fundamental for assessing the purity and quantifying the
presence of Bis(2-hexyldecyl) adipate in various matrices.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile
and semi-volatile compounds like Bis(2-hexyldecyl) adipate.

Protocol:
e Sample Preparation:

o For pure substance analysis, dissolve 1 mg of the sample in 1 mL of a suitable solvent
such as hexane or dichloromethane.
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o For analysis in a matrix (e.g., polymer, biological sample), perform a solvent extraction
using hexane or a similar non-polar solvent. A clean-up step using solid-phase extraction
(SPE) may be necessary.[2][3]

e GC-MS Instrumentation and Conditions:

[¢]

Gas Chromatograph: Agilent 7890B GC or equivalent.

o Mass Spectrometer: Agilent 5977A MSD or equivalent.

o Column: HP-5ms (30 m x 0.25 mm, 0.25 pm film thickness) or equivalent.

o Injector Temperature: 280 °C.

o Injection Volume: 1 pL (splitless mode).

o Oven Temperature Program:

= Initial temperature: 100 °C, hold for 1 minute.

= Ramp: 15 °C/min to 320 °C.

= Hold: 10 minutes at 320 °C.

o Carrier Gas: Helium at a constant flow of 1.2 mL/min.

o MSD Transfer Line Temperature: 290 °C.

o lon Source Temperature: 230 °C.

o lonization Mode: Electron lonization (El) at 70 eV.

o Scan Range: m/z 40-650.

Expected Results: The mass spectrum of Bis(2-hexyldecyl) adipate is expected to show
characteristic fragmentation patterns of adipate esters, including ions corresponding to the loss
of the alkoxy group and rearrangements.
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High-Performance Liquid Chromatography (HPLC)

HPLC can be used for the analysis of Bis(2-hexyldecyl) adipate, particularly for non-volatile
matrices or when derivatization for GC is not desirable.

Protocol:
e Sample Preparation: Dissolve the sample in the mobile phase.
e HPLC Instrumentation and Conditions:
o HPLC System: Agilent 1260 Infinity 1l or equivalent.
o Detector: UV detector at 210 nm or a Refractive Index (RI) detector.
o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).
o Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 95:5 v/v).
o Flow Rate: 1.0 mL/min.
o Column Temperature: 30 °C.

o Injection Volume: 10 pL.

Spectroscopic Analysis

Spectroscopic techniques provide crucial information about the chemical structure and
functional groups of Bis(2-hexyldecyl) adipate.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.
Protocol:

o Sample Preparation: Place a drop of the neat liquid sample between two KBr or NaCl plates
to form a thin film.
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e FTIR Instrumentation and Conditions:

o

Spectrometer: PerkinElmer Spectrum Two or equivalent.

[¢]

Scan Range: 4000-400 cm~1.

Resolution: 4 cm~1.

[¢]

[e]

Number of Scans: 16.

Expected Characteristic FTIR Peaks:

Wavenumber (cm~12) Assignment

~2925, ~2855 C-H stretching (alkane)
~1735 C=0 stretching (ester)
~1170 C-O stretching (ester)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
molecule.

Protocol:

o Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.7 mL of deuterated
chloroform (CDCIs).

e NMR Instrumentation and Conditions:
o Spectrometer: Bruker Avance Il 400 MHz or equivalent.
o H NMR:
» Pulse Program: zg30

= Number of Scans: 16
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» Relaxation Delay: 1.0 s

o 13C NMR:

» Pulse Program: zgpg30

= Number of Scans: 1024

» Relaxation Delay: 2.0 s

Expected Chemical Shifts (8) in ppm (referenced to TMS):

Group 'H NMR (ppm) 13C NMR (ppm)
-CHs (terminal) ~0.88 (1) ~14.1

-(CH2)n- (alkyl chain) ~1.2-1.4 (m) ~22-32
-CH2-C=0 (adipate) ~2.28 (1) ~34.1
-CH-CH:z0- (branch point) ~1.6 (M) ~38.9
-O-CH2-CH- ~4.0 (d) ~67.0

C=0 (ester carbonyl) ~173.5

Thermal Analysis

Thermal analysis techniques are used to determine the thermal stability and transitions of the

material.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, providing

information on its thermal stability and decomposition profile.

Protocol:

e Sample Preparation: Place 5-10 mg of the sample in an alumina or platinum TGA pan.

e TGA Instrumentation and Conditions:
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[e]

Instrument: TA Instruments Q500 or equivalent.

o

Temperature Range: 25 °C to 600 °C.

[¢]

Heating Rate: 10 °C/min.

[e]

Atmosphere: Nitrogen at a flow rate of 50 mL/min.

Differential Scanning Calorimetry (DSC)

DSC is used to measure heat flow associated with thermal transitions, such as the glass
transition temperature (Tg) and melting point.

Protocol:
o Sample Preparation: Seal 5-10 mg of the sample in an aluminum DSC pan.
e DSC Instrumentation and Conditions:

o Instrument: TA Instruments Q2000 or equivalent.

o Temperature Program:

Equilibrate at -100 °C.

Ramp at 10 °C/min to 50 °C.

Cool to -100 °C at 10 °C/min.

Ramp at 10 °C/min to 50 °C (second heating scan for analysis).

o Atmosphere: Nitrogen at a flow rate of 50 mL/min.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the characterization of Bis(2-hexyldecyl) adipate.
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Caption: Relationship between analytical techniques and the information obtained.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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